Cas no 2172527-10-3 (2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine)

• Product Name: 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine
• CAS No: 2172527-10-3
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5969872
• PubChem ID: 165508823
• Update Time: 2025-06-09

2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine
• 2-methyl-1-{[(3-methylfuran-2-yl)methyl]sulfanyl}propan-2-amine
• 2172527-10-3
• EN300-1290546

• Inchi： 1S/C10H17NOS/c1-8-4-5-12-9(8)6-13-7-10(2,3)11/h4-5H,6-7,11H2,1-3H3
• InChI Key： JJXXVTMYGGOFGJ-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(C)(C)N

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.5Ų

Additional information on 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine

Introduction to 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine (CAS No. 2172527-10-3) and Its Emerging Applications in Chemical Biology

2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine, identified by its CAS number 2172527-10-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential biological activities. This compound features a sulfanyl group linked to a propylamine backbone, with a 3-methylfuran moiety appended, making it a promising candidate for further investigation in drug discovery and biochemical research.

The molecular structure of 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine encompasses several key functional groups that contribute to its reactivity and biological relevance. The presence of a secondary amine, a sulfanyl group, and an aromatic furan ring suggests potential interactions with biological targets such as enzymes and receptors. These features make the compound an intriguing subject for studying its pharmacological properties and mechanisms of action.

In recent years, there has been growing interest in the development of novel sulfanyl-containing compounds due to their reported bioactivities. Sulfanyl groups are known to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which can modulate biological pathways. The incorporation of a 3-methylfuran ring into the molecular framework further enhances the compound's complexity and may contribute to its binding affinity and selectivity toward specific biological targets.

Current research in chemical biology has highlighted the importance of structurally diverse compounds in identifying new therapeutic agents. 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine (CAS No. 2172527-10-3) fits well within this paradigm, as its unique structure may provide insights into novel mechanisms of action or serve as a scaffold for designing more potent derivatives. The compound's potential applications span across multiple areas, including enzyme inhibition, receptor modulation, and anti-inflammatory effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous metabolic processes, and their inhibition or activation can have profound effects on cellular function. The sulfanyl group in 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine may interact with the active sites of enzymes, leading to altered catalytic activity. This property makes the compound a valuable tool for studying enzyme kinetics and developing enzyme-based therapies.

Additionally, the aromatic furan ring in the structure suggests possible interactions with receptors or other biomolecules involved in signal transduction pathways. Furan derivatives have been extensively studied for their bioactivities, including anti-inflammatory, analgesic, and anticancer properties. By incorporating this motif into 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine, researchers aim to harness these properties for therapeutic purposes.

The synthesis of 2-methyl-1-{(3-methylfuran-2-yl)methylsulfanyl}propan-2-amine (CAS No. 2172527-10-3) presents both challenges and opportunities for chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such complex structures efficiently, but optimizing reaction conditions remains crucial for achieving the desired product.

In conclusion, 2-methyl-1-{(3-methylfuran-2-ylmethylsulfanyl)propan}-2-am ine represents a promising area of research in chemical biology. Its unique structural features and potential bioactivities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and biochemical studies.